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Compound of Interest

Compound Name: 2,6-Dimethoxy-3,5-dinitropyridine

Cat. No.: B098391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and synthesis of

2,6-Dimethoxy-3,5-dinitropyridine. It is imperative to treat this compound as a potentially

explosive and hazardous material. All operations should be conducted by trained personnel in

a controlled laboratory environment.

Compound Identification and Properties
Chemical Name: 2,6-Dimethoxy-3,5-dinitropyridine

Abbreviation: DNPO

Chemical Structure:

Physicochemical and Safety Data:
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Property Value Reference

Molecular Formula C₇H₇N₃O₆

Molecular Weight 229.15 g/mol

Appearance
Colorless to pale yellow

crystalline solid

Melting Point 163-164 °C

Boiling Point 382.1 °C at 760 mmHg

Flash Point 184.9 °C

Solubility

Good solubility in some

organic solvents (e.g., ether,

xylene, chloroform)

Hazards Explosive, organic nitrate.

Safety and Handling Protocols
Due to its nature as a dinitroaromatic compound, 2,6-Dimethoxy-3,5-dinitropyridine should

be handled with extreme caution. It is classified as an explosive organic nitrate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: Use in a well-ventilated fume hood. For handling larger quantities or

in case of spills, a respirator may be necessary.

General Handling Procedures
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Work in a well-ventilated chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools and equipment.

Ground all equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if symptoms develop.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, carefully absorb the material with an inert absorbent (e.g., vermiculite,

sand). For larger spills, evacuate the area and contact emergency services. Do not create

dust.

Fire: In case of fire, use a dry chemical or carbon dioxide extinguisher. Do not use water, as

it may spread contamination.
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Proper storage is critical to maintain the stability and safety of 2,6-Dimethoxy-3,5-
dinitropyridine.

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.

Store away from strong oxidizing agents, acids, and bases.

Temperature: Store at a controlled room temperature, avoiding excessive heat.

Experimental Protocols
Synthesis of 2,6-Dimethoxy-3,5-dinitropyridine
The following is a general protocol for the nitration of 2,6-dimethoxypyridine, adapted from

procedures for similar compounds[1]. This reaction is highly exothermic and should be

performed with extreme caution by experienced chemists.

Materials:

2,6-Dimethoxypyridine

Concentrated Sulfuric Acid (98%)

Fuming Nitric Acid (99.5%)

Ice

Deionized Water

Round-bottom flask with a magnetic stirrer

Dropping funnel

Ice bath

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

concentrated sulfuric acid in an ice bath.

Slowly add 2,6-dimethoxypyridine to the cooled sulfuric acid while maintaining the

temperature below 10 °C.

Once the addition is complete, slowly add fuming nitric acid dropwise via the dropping

funnel, ensuring the temperature does not exceed 10 °C.

After the addition of nitric acid, allow the reaction mixture to stir at a low temperature for a

specified time, monitoring the reaction progress by a suitable method (e.g., TLC).

Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

The precipitated product, 2,6-Dimethoxy-3,5-dinitropyridine, can be collected by filtration.

Wash the solid product with cold deionized water until the washings are neutral.

Dry the product thoroughly under vacuum at a low temperature.

Visualized Workflows
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Handling Procedures

Storage Procedures

Emergency Response

Wear Appropriate PPE

Work in Fume Hood

Use Non-Sparking Tools

Avoid Dust and Aerosols

Practice Good Hygiene

Tightly Sealed Container

Cool, Dry, Ventilated Area

Away from Incompatibles

Control Spills

Extinguish Fire

First Aid Measures

Start: Handling 2,6-Dimethoxy-3,5-dinitropyridine
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Synthesis Protocol

2,6-Dimethoxypyridine

Slow Addition to H₂SO₄

Dropwise Addition of HNO₃

Stir at Low Temperature

Pour onto Ice

Filter and Wash Product

Dry Under Vacuum

End: Pure Product

Start: Synthesis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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